2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride
Overview
Description
“2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride” is a unique chemical compound. It has a molecular weight of 190.63 . It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H10N2O2.ClH/c8-4-7(10)9-5-6-2-1-3-11-6;/h1-3H,4-5,8H2,(H,9,10);1H . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.Scientific Research Applications
Antibacterial Activity
Furan derivatives, including 2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride, have been recognized for their antibacterial properties. They are particularly effective against both gram-positive and gram-negative bacteria. The inclusion of the furan nucleus in these compounds is a key synthetic strategy in the development of new drugs to combat microbial resistance .
Neurochemical Profile and MAO Inhibition
This compound has been analyzed for its neurochemical profile and monoamine oxidase (MAO) inhibition properties. It exhibits region-specific alterations in monoamine metabolism, which differ from classic MAO inhibitors. This suggests potential applications in cognitive enhancement and neuroprotection, particularly in relation to Alzheimer’s disease .
Cognitive Enhancement
Research indicates that 2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride can enhance basic synaptic transmission and potentiate electrically induced long-term potentiation (LTP) in the dentate gyrus. This points to its potential as a cognitive enhancer, possibly through its MAO inhibitor properties .
Anticancer Activity
The furan ring structure, present in 2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride, is associated with a range of therapeutic benefits, including anticancer activity. Furan-containing compounds have been employed in various disease areas due to their biological and pharmacological properties .
Anti-Inflammatory and Analgesic Effects
Compounds with a furan nucleus are known to exhibit anti-inflammatory and analgesic effects. This makes 2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride a candidate for research in the development of new anti-inflammatory and pain-relief medications .
Antidepressant and Anxiolytic Properties
The compound’s influence on neurochemistry suggests that it may have applications in the treatment of depression and anxiety. Its potential to regulate brain monoamine levels could be leveraged to develop new therapies for these conditions .
Anti-Parkinsonian and Anti-Glaucoma Research
Due to its effects on monoamine oxidase and neuroprotection, there is interest in exploring the use of 2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride in the treatment of Parkinson’s disease and glaucoma, where regulation of neurotransmitters is crucial .
Diuretic and Muscle Relaxant Applications
The diverse pharmacological profile of furan derivatives also includes diuretic and muscle relaxant activities. This suggests additional avenues for research into the therapeutic applications of 2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride in conditions requiring these effects .
Safety and Hazards
Mechanism of Action
- Furan derivatives have been investigated for their antibacterial activity, suggesting that this compound may target bacterial cells .
- Furan compounds often exhibit antimicrobial, anti-inflammatory, and other pharmacological effects. Their reactivity stems from the furan ring, which contains one oxygen and four carbon atoms .
- However, furan derivatives have been explored for their anti-ulcer, diuretic, and antibacterial properties. These effects may involve modulation of various biochemical pathways .
Target of Action
Mode of Action
Biochemical Pathways
properties
IUPAC Name |
2-amino-N-(furan-2-ylmethyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2.ClH/c8-4-7(10)9-5-6-2-1-3-11-6;/h1-3H,4-5,8H2,(H,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOTSWFVQWMCZAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(furan-2-ylmethyl)acetamide hydrochloride | |
CAS RN |
1181458-84-3 |
Source
|
| Record name | Acetamide, 2-amino-N-(2-furanylmethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1181458-84-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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